Cas no 20116-67-0 (1,2-Benzenedicarboxylic acid, 4-(bromomethyl)-, dimethyl ester)

• Product Name: 1,2-Benzenedicarboxylic acid, 4-(bromomethyl)-, dimethyl ester
• CAS No: 20116-67-0
• MF: C₁₁H₁₁BrO₄
• MW: 287.106642961502
• CID: 1391557
• PubChem ID: 23255604
• Update Time: 2025-04-20

1,2-Benzenedicarboxylic acid, 4-(bromomethyl)-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedicarboxylic acid, 4-(bromomethyl)-, dimethyl ester
• SCHEMBL1022658
• dimethyl 4-bromomethylphthalate
• 4-(Bromomethyl)-1,2-benzenedicarboxylic acid 1,2-dimethyl ester
• 4-bromomethylphthalic acid dimethyl ester
• DB-194670
• DTXSID401334513
• 20116-67-0
• GGBNXEHEQOOSLP-UHFFFAOYSA-N

• Inchi： 1S/C11H11BrO4/c1-15-10(13)8-4-3-7(6-12)5-9(8)11(14)16-2/h3-5H,6H2,1-2H3
• InChI Key： GGBNXEHEQOOSLP-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(C(=O)OC)=C(C(=O)OC)C=1

Computed Properties

• Exact Mass: 285.98403
• Monoisotopic Mass: 285.98407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6